Cas no 144314-90-9 (2,6,8-Undecatrien-1-ol, 3,7-dimethyl-, acetate, (E,Z,E)-)

• Product Name: 2,6,8-Undecatrien-1-ol, 3,7-dimethyl-, acetate, (E,Z,E)-
• CAS No: 144314-90-9
• MF: C₁₅H₂₆O₃
• MW: 254.365145206451
• CID: 2777356
• Update Time: 2023-08-07

2,6,8-Undecatrien-1-ol, 3,7-dimethyl-, acetate, (E,Z,E)- Chemical and Physical Properties

Names and Identifiers

• 2,6,8-Undecatrien-1-ol, 3,7-dimethyl-, acetate, (E,Z,E)-
• Acetic acid--3,7-dimethylundeca-2,6,8-trien-1-ol (1/1)

• Inchi： 1S/C13H22O.C2H4O2/c1-4-5-7-12(2)8-6-9-13(3)10-11-14;1-2(3)4/h5,7-8,10,14H,4,6,9,11H2,1-3H3;1H3,(H,3,4)
• InChI Key： PSXLZFDEAXYAHW-UHFFFAOYSA-N
• SMILES： OCC=C(C)CCC=C(C)C=CCC.OC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 252
• Topological Polar Surface Area: 57.5